2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C19H20N6OS/c1-25(2)18-22-17(21-15-11-7-4-8-12-15)23-19(24-18)27-13-16(26)20-14-9-5-3-6-10-14/h3-12H,13H2,1-2H3,(H,20,26)(H,21,22,23,24)
• InChI Key: VTUJFRAUJOLPHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)NC2=CC=CC=C2)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N6OS
• Molecular Weight: 380.5 g/mol

Description

2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide is a complex organic compound that belongs to the class of triazine derivatives This compound is characterized by the presence of an anilino group, a dimethylamino group, and a sulfanyl group attached to a triazine ring, along with a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide typically involves multiple steps. One common method starts with the preparation of the triazine core, followed by the introduction of the anilino and dimethylamino groups. The final step involves the attachment of the sulfanyl group and the phenylacetamide moiety. The reaction conditions often require the use of solvents such as dimethyl sulfoxide (DMSO) and catalysts to facilitate the reactions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The triazine ring can undergo nucleophilic substitution reactions, where the anilino or dimethylamino groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines or thiols for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while nucleophilic substitution can result in the replacement of the anilino or dimethylamino groups with other functional groups.

Scientific Research Applications

2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a component in chemical formulations

Mechanism of Action

The mechanism of action of 2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit kinase activity, affecting signal transduction pathways involved in cell growth and proliferation .

Comparison with Similar Compounds

Similar Compounds

4-anilino-3-quinolinecarbonitrile: Known for its kinase inhibitory activity.

4-anilino-2-(methylsulfanyl)quinazoline: Exhibits antitubercular activity.

Thiazole derivatives: Known for diverse biological activities, including antimicrobial and anticancer properties.

Uniqueness

2-[[4-anilino-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]-N-phenylacetamide is unique due to its specific combination of functional groups and its potential for multiple applications in different fields. Its triazine core, along with the anilino, dimethylamino, and sulfanyl groups, provides a versatile scaffold for chemical modifications and biological interactions.